Cas no 111199-24-7 (Olean-12-ene-28,29-dioicacid, 3-[(2-O-b-D-glucopyranosyl-b-D-xylopyranosyl)oxy]-23-hydroxy-,29-methyl ester, (3b,4a,20b)- (9CI))

• Product Name: Olean-12-ene-28,29-dioicacid, 3-[(2-O-b-D-glucopyranosyl-b-D-xylopyranosyl)oxy]-23-hydroxy-,29-methyl ester, (3b,4a,20b)- (9CI)
• CAS No: 111199-24-7
• MF: C₄₂H₆₆O₁₅
• MW: 810.964455127716
• CID: 157706
• PubChem ID: 102010714
• Update Time: 2025-04-19

Olean-12-ene-28,29-dioicacid, 3-[(2-O-b-D-glucopyranosyl-b-D-xylopyranosyl)oxy]-23-hydroxy-,29-methyl ester, (3b,4a,20b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Olean-12-ene-28,29-dioicacid, 3-[(2-O-b-D-glucopyranosyl-b-D-xylopyranosyl)oxy]-23-hydroxy-,29-methyl ester, (3b,4a,20b)- (9CI)
• PhytolaccosideD2
• Olean-12-ene-28,29-dioicacid, 3-[(2-O-b-D-glucopyranosyl-b-D-xylopyranosyl)oxy]-23-hydroxy-,29-methyl ester, (3b,4a,20b)- (9C
• DTXSID401104124
• Olean-12-ene-28,29-dioic acid, 3-[(2-O-beta-D-glucopyranosyl-beta-D-xylopyranosyl)oxy]-23-hydroxy-, 29-methyl ester, (3beta,4alpha,20beta)-
• 111199-24-7

• Inchi： 1S/C42H66O15/c1-37(36(52)53-6)13-15-42(35(50)51)16-14-40(4)21(22(42)17-37)7-8-26-38(2)11-10-27(39(3,20-44)25(38)9-12-41(26,40)5)56-34-32(28(46)23(45)19-54-34)57-33-31(49)30(48)29(47)24(18-43)55-33/h7,22-34,43-49H,8-20H2,1-6H3,(H,50,51)/t22-,23+,24+,25+,26+,27-,28-,29+,30-,31+,32+,33-,34-,37-,38-,39-,40+,41+,42-/m0/s1
• InChI Key： CTWMGJMDAUJZDO-CMHRVVLOSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H](CO1)O)O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@H]1CC[C@@]2(C)[C@@H](CC[C@@]3(C)[C@]4(C)CC[C@@]5(C(=O)O)CC[C@@](C(=O)OC)(C)C[C@H]5C4=CC[C@@H]32)[C@]1(C)CO

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 810.44017139g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 57
• Rotatable Bond Count: 9
• Complexity: 1570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 19
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 242Ų

Experimental Properties

• PSA: 52.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines 1,4-benzodiazepines